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Introduction
Centrosomal Protein 120 (CEP120) is a critical regulator of centrosome and cilium biology.

Localized primarily to the daughter centriole, CEP120 plays a pivotal role in centriole

duplication, elongation, and maturation into a basal body competent for ciliogenesis.[1][2][3][4]

Dysregulation of CEP120 function is linked to a spectrum of human ciliopathies, including

Joubert syndrome and Jeune asphyxiating thoracic dystrophy, highlighting its importance in

development and disease.[5][6] This technical guide provides an in-depth overview of the

known protein-protein interactions of CEP120 within the centrosome, the experimental

methodologies used to elucidate these interactions, and the functional consequences for

centriole biology.

Core Functions and Localization
CEP120 is a multifaceted protein that contributes to several key processes at the centrosome:

Centriole Duplication and Elongation: CEP120 is essential for the proper assembly and

elongation of new (pro)centrioles.[2][7] Its depletion leads to the formation of abnormally

short centrioles, while its overexpression can induce excessive centriole elongation.[2][8]
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Ciliogenesis: By promoting the maturation of the daughter centriole into a basal body,

CEP120 is indispensable for the formation of primary cilia.[1][9] Loss of CEP120 function

impairs the recruitment of proteins necessary for the assembly of distal and subdistal

appendages, which are crucial for cilium formation.[1][9]

Inhibition of Untimely Daughter Centriole Maturation: In quiescent cells, CEP120 plays an

inhibitory role, preventing the premature accumulation of pericentriolar material (PCM) on the

daughter centriole.[10][11] This function is crucial for maintaining centrosome homeostasis.

CEP120 exhibits a dynamic localization pattern. It is preferentially enriched on the daughter

centriole in cycling cells and becomes enriched on newly forming procentrioles during S-phase.

[2][3]

Key Protein Interactions of CEP120
CEP120 functions as a scaffold, interacting with a cohort of other centrosomal proteins to

orchestrate centriole biogenesis. The primary known interactors are detailed below.

Data Presentation: CEP120 Protein Interactions
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Interacting Partner
Method of
Identification

Functional Role of
Interaction

Quantitative Data

CPAP (Centrosomal

P4.1-associated

protein)

Co-

immunoprecipitation,

GST pull-down

Together with CPAP,

CEP120 positively

regulates centriole

elongation.[7][8][12]

Depletion of either

protein inhibits the

centriole elongation

induced by the other.

[8]

No specific binding

affinities (Kd) have

been reported in the

reviewed literature.

The interaction is

described as direct.[7]

SPICE1 (Spindle and

centriole-associated

protein 1)

Co-

immunoprecipitation,

Mass Spectrometry

CEP120 and SPICE1

cooperate with CPAP

to control centriole

length.[2][13]

Depletion of any of

these three proteins

results in short

procentrioles.[2]

No specific binding

affinities (Kd) have

been reported. The

association is part of a

larger functional

complex.[2]

C2CD3 (C2 domain

containing 3)

Co-

immunoprecipitation,

GST pull-down

CEP120 is required

for the recruitment of

C2CD3 to the distal

ends of centrioles, a

step crucial for

centriole appendage

assembly and

subsequent

ciliogenesis.[1][9] A

disease-associated

mutant of CEP120

(I975S) shows

reduced affinity for

C2CD3.[1][9]

No specific binding

affinities (Kd) have

been reported for the

wild-type interaction.

The interaction is

described as direct.[9]

Talpid3 (KIAA0586) Co-

immunoprecipitation,

CEP120 interacts with

Talpid3 and is

No specific binding

affinities (Kd) have
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GST pull-down necessary for its

recruitment to the

distal ends of

centrioles, which is

essential for the

assembly of centriole

appendages and

ciliogenesis.[1][9][14]

been reported. The

interaction is

described as direct.[9]

TACCs (Transforming

acidic coiled-coil

proteins), specifically

TACC3

Yeast two-hybrid, Co-

immunoprecipitation

CEP120 interacts with

TACCs and is

important for the

recruitment of TACC3

to the centrosome.

This interaction is

implicated in

regulating interkinetic

nuclear migration in

neural progenitors.[2]

[15]

No specific binding

affinities (Kd) have

been reported.

Signaling Pathways and Molecular Complexes
CEP120 is a central component of the machinery that governs centriole elongation and the

subsequent steps leading to ciliogenesis. Its interactions form a crucial regulatory node.

Centriole Elongation Pathway
CEP120, in concert with CPAP and SPICE1, forms a functional module that promotes the

elongation of the centriolar microtubules. This process is essential for achieving the correct

centriole length. Overexpression of either CEP120 or CPAP leads to excessively long

centrioles, and this effect is dependent on the presence of the other components of this

module, indicating a cooperative mechanism.[2][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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